Cas no 28114-90-1 (6-(Ethoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid)

• Product Name: 6-(Ethoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid
• CAS No: 28114-90-1
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD22419340
• CID: 287846
• PubChem ID: 271509
• Update Time: 2025-04-19

6-(Ethoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Ethoxycarbonyl)spiro[3.3]heptane-2-carboxylic acid
• 2-ethoxycarbonylspiro[3.3]heptane-6-carboxylic acid
• 6-(Ethoxycarbonyl)spiro-[3.3]heptane-2-carboxylic acid
• Spiro[3.3]heptane-2,6-dicarboxylicacid, 2-ethyl ester
• 6-Ethoxycarbonyl-spiro[3.3]heptan-2-carbonsaeure
• 6-Ethoxycarbonyl-spiro< 3.3> heptan-2-carbonsaeure
• AC1L6QGX
• AC1Q64SC
• AG-J-18645
• ANW-64549
• AR-1G9995
• CTK4G0852
• NSC115093
• MFCD22419340
• AS-51657
• P13215
• 6-(Ethyloxycarbonyl)spiro[3.3]heptane-2-carboxylic acid
• PB11561
• DTXSID10297287
• 6-(Ethoxycarbonyl)spiro[3.3]heptane-2-carboxylicacid
• AKOS016006340
• 28114-90-1
• CS-0050384
• NSC-115093
• NSC 115093
• DB-368918

• MDL： MFCD22419340
• Inchi： 1S/C11H16O4/c1-2-15-10(14)8-5-11(6-8)3-7(4-11)9(12)13/h7-8H,2-6H2,1H3,(H,12,13)
• InChI Key： WVRRUMOGIHGDNI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2(CC(C(=O)O)C2)C1)=O

Computed Properties

• Exact Mass: 212.10488
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6
• LogP: 1.44050